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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

chromic sulfate pentadecahydrate (Cr₂(SO₄)₃·15H₂O), a significant inorganic compound with

applications in various industrial and research fields. This document details experimental

protocols, data presentation, and workflow visualizations to assist professionals in the effective

handling and analysis of this compound.

Introduction to Chromic Sulfate Hydrates
Chromium(III) sulfate exists in several hydrated forms, with the general formula

Cr₂(SO₄)₃·xH₂O, where 'x' can range from 0 to 18.[1][2] The degree of hydration significantly

impacts the compound's properties, most notably its color and solubility. The most common

forms include the anhydrous salt (Cr₂(SO₄)₃), the octadecahydrate (Cr₂(SO₄)₃·18H₂O), and the

pentadecahydrate (Cr₂(SO₄)₃·15H₂O).[1] While the anhydrous form is violet and insoluble in

water, the hydrated salts are water-soluble.[1]

Chromic sulfate pentadecahydrate is distinguished by its green color, which arises from the

specific coordination chemistry of the chromium(III) ion with water and sulfate ligands.[1] This

guide will focus on the synthesis and detailed characterization of this particular hydrate.

Comparative Properties of Common Hydrates
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The following table summarizes the key physical and chemical properties of the

pentadecahydrate and octadecahydrate forms for easy comparison.

Property
Chromic Sulfate
Pentadecahydrate

Chromic Sulfate
Octadecahydrate

Chemical Formula Cr₂(SO₄)₃·15H₂O Cr₂(SO₄)₃·18H₂O

Molar Mass 662.4 g/mol [1][3] 716.45 g/mol [1][2]

Appearance Green solid[1][2] Violet solid[1]

CAS Number 10031-37-5[1][2][3] 13520-66-6[1][2]

Density 1.86 g/cm³[1][2][4] 1.709 g/cm³[1][2][4]

Solubility in Water Soluble[1] Readily soluble[2]

Synthesis of Chromic Sulfate Pentadecahydrate
There are two primary methods for synthesizing chromic sulfate pentadecahydrate. The first

involves the reduction of a hexavalent chromium compound, and the second is achieved

through the controlled thermal dehydration of the higher octadecahydrate form.

Synthesis via Reduction of Hexavalent Chromium
A widely used and economically efficient method for producing chromium(III) sulfate involves

the reduction of hexavalent chromium compounds, such as sodium dichromate (Na₂Cr₂O₇),

using sulfur dioxide (SO₂).[1] This process is crucial as it converts toxic hexavalent chromium

into the more stable trivalent state.[1]

Preparation of Reactant Solution: Prepare an aqueous solution of sodium dichromate

(Na₂Cr₂O₇).

Acidification: Acidify the solution by adding sulfuric acid (H₂SO₄).

Reduction Step: Bubble sulfur dioxide (SO₂) gas through the acidified dichromate solution.

The SO₂ acts as the reducing agent. This step is often performed in a specialized absorption

tower to maximize gas-liquid contact and reaction efficiency.[1]
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Reaction Monitoring: The color of the solution will change from orange (indicative of Cr(VI))

to green, signaling the formation of Cr(III) sulfate.

Crystallization: Concentrate the resulting green solution by slow evaporation to the point of

saturation.

Isolation and Drying: Cool the saturated solution to induce crystallization of chromic sulfate
pentadecahydrate. Isolate the green crystals by filtration, wash with a small amount of cold

deionized water, and dry under controlled conditions to prevent further dehydration.

Synthesis via Thermal Dehydration
Chromic sulfate pentadecahydrate can also be reliably obtained by heating the

octadecahydrate form.

Starting Material: Obtain high-purity chromic sulfate octadecahydrate

([Cr(H₂O)₆]₂(SO₄)₃·6H₂O).

Controlled Heating: Place the octadecahydrate crystals in a temperature-controlled oven or

on a heating mantle.

Dehydration: Heat the sample to a temperature above 70 °C.[2] This thermal process

removes three of the outer sphere water molecules from the crystal lattice.

Monitoring: The transformation is accompanied by a color change from violet to green.

Final Product: Once the color change is complete and uniform, the resulting green solid is

chromic sulfate pentadecahydrate. Further heating will lead to the formation of the

anhydrous sulfate.[2]

Synthesis Workflow Diagram
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Method 1: Reduction of Cr(VI)

Method 2: Thermal Dehydration

Na₂Cr₂O₇ Solution Acidify with H₂SO₄ Reduce with SO₂ Crystallization Cr₂(SO₄)₃·15H₂O (Green Crystals)

Cr₂(SO₄)₃·18H₂O (Violet Crystals) Heat > 70°C Cr₂(SO₄)₃·15H₂O (Green Crystals)

Click to download full resolution via product page

Caption: Synthesis pathways for chromic sulfate pentadecahydrate.

Characterization Techniques
A suite of analytical techniques is employed to confirm the identity, purity, and structural

properties of the synthesized chromic sulfate pentadecahydrate.

Spectroscopic Characterization
Spectroscopic methods provide valuable insights into the chemical bonding and electronic

structure of the compound.[1]

FTIR spectroscopy is used to identify the functional groups present by measuring the

absorption of infrared radiation, which excites molecular vibrations.[1]

Expected Results: The FTIR spectrum is expected to show characteristic absorption bands

for the sulfate ions (SO₄²⁻) and the water molecules (H₂O) of hydration.[1]

Experimental Protocol:

Prepare a sample by mixing a small amount of the dried compound with potassium

bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance

(ATR) accessory.

Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.
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Analyze the positions and shapes of the absorption bands to identify the vibrational modes

of the sulfate and water ligands.

While specific data for this compound is not widely available, other chromium(III) complexes

are known to exhibit sharp-line luminescence in the red or near-infrared region.[1] This

technique could provide insights into the electronic structure and local environment of the

Cr(III) ion.

Experimental Protocol:

Place the solid sample in a sample holder within a spectrofluorometer.

Excite the sample with a suitable wavelength of light (typically from a xenon lamp or laser).

Record the emission spectrum to identify any photoluminescent properties.

Thermal Analysis
Thermal analysis techniques are instrumental in determining the hydration state and thermal

stability of the compound.[1]

Techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Expected Results: TGA will show distinct mass loss steps corresponding to the removal of

the 15 water molecules upon heating. DSC will show endothermic peaks associated with

these dehydration events.

Experimental Protocol:

Place a precisely weighed sample (typically 5-10 mg) into an appropriate TGA/DSC pan

(e.g., alumina or platinum).

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).

Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.
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Analyze the resulting curves to determine the temperatures of dehydration and

decomposition.

X-ray Diffraction (XRD)
XRD is a primary technique for investigating the crystalline structure of materials.[1] Different

hydration states of chromium(III) sulfate exhibit distinct XRD patterns.[1]

Expected Results: The XRD pattern of a polycrystalline powder will provide a unique

"fingerprint" that can be used for phase identification. While the octadecahydrate is reported

to have a cubic crystal structure, specific crystallographic data for the pentadecahydrate is

scarce in the literature.[1] A single-crystal X-ray diffraction analysis would be required to

definitively determine its crystal system and unit cell parameters.[1]

Experimental Protocol (Powder XRD):

Finely grind the crystalline sample to a homogeneous powder.

Mount the powder on a sample holder.

Place the holder in the X-ray diffractometer.

Scan the sample over a range of 2θ angles while irradiating it with a monochromatic X-ray

beam.

The resulting diffractogram, a plot of intensity versus 2θ, is used for analysis.

X-ray Absorption Spectroscopy (XAS)
XAS is a powerful technique for probing the local atomic structure and electronic state of the

chromium ions.

Expected Results: Analysis of the X-ray Absorption Near Edge Structure (XANES) and

Extended X-ray Absorption Fine Structure (EXAFS) can reveal key details. The chromium(III)

ion is expected to be octahedrally coordinated by six oxygen atoms from both sulfate ligands

and water molecules.[1] XAS can determine precise Cr-O bond lengths and coordination

numbers.[1]
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Experimental Protocol:

Prepare a thin, uniform sample of the compound.

Mount the sample in the beamline of a synchrotron radiation source.

Measure the X-ray absorption coefficient as a function of incident X-ray energy around the

chromium K-edge.

Process and analyze the resulting spectrum to extract structural parameters.

Characterization Workflow Diagram

Analytical Techniques

Derived Information

Synthesized Cr₂(SO₄)₃·15H₂O

FTIR Spectroscopy Thermal Analysis (TGA/DSC) X-ray Diffraction (XRD) X-ray Absorption Spectroscopy (XAS)

Functional Groups (SO₄²⁻, H₂O) Hydration State & Thermal Stability Crystalline Structure & Phase ID Local Atomic Structure (Cr-O bonds)

Click to download full resolution via product page

Caption: Workflow for the characterization of chromic sulfate pentadecahydrate.

Summary of Expected Characterization Data
The following table summarizes the expected outcomes from the key characterization

techniques described.
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Technique Parameter Measured
Expected Outcome for
Cr₂(SO₄)₃·15H₂O

FTIR Vibrational Modes

Characteristic absorption

bands for SO₄²⁻ (around 1100

cm⁻¹) and H₂O (broad peak

around 3400 cm⁻¹ and

bending around 1630 cm⁻¹).

TGA/DSC Mass Loss vs. Temperature

Stepwise mass loss

corresponding to the removal

of 15 water molecules,

accompanied by endothermic

peaks in the DSC curve.

Powder XRD Diffraction Pattern

A unique powder diffraction

pattern distinguishing it from

other hydrates and the

anhydrous form.

XAS Cr K-edge Absorption

XANES confirms Cr(III)

oxidation state. EXAFS reveals

an octahedral coordination

sphere with Cr-O bond

distances characteristic of

coordinated water and sulfate

ligands.

This guide provides a foundational framework for the synthesis and comprehensive

characterization of chromic sulfate pentadecahydrate, equipping researchers with the

necessary protocols and expected outcomes for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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